Cas no 189760-92-7 ((4R)-4-(hydroxymethyl)hexanenitrile)

(4R)-4-(hydroxymethyl)hexanenitrile structure
189760-92-7 structure
Product Name:(4R)-4-(hydroxymethyl)hexanenitrile
CAS No:189760-92-7
MF:C7H13NO
MW:127.184221982956
CID:2786837
PubChem ID:71347895
Update Time:2025-04-21

(4R)-4-(hydroxymethyl)hexanenitrile Chemical and Physical Properties

Names and Identifiers

    • 189760-92-7
    • DTXSID10773814
    • (4R)-4-(hydroxymethyl)hexanenitrile
    • Inchi: 1S/C7H13NO/c1-2-7(6-9)4-3-5-8/h7,9H,2-4,6H2,1H3/t7-/m1/s1
    • InChI Key: IPJKESBTKVNDMR-SSDOTTSWSA-N
    • SMILES: OC[C@H](CC)CCC#N

Computed Properties

  • Exact Mass: 127.099714038Da
  • Monoisotopic Mass: 127.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44Ų
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